ethyl N-[(propylamino)carbonyl]-beta-alaninate

• IUPAC Name: ethyl 3-(propylcarbamoylamino)propanoate
• InChI: InChI=1S/C9H18N2O3/c1-3-6-10-9(13)11-7-5-8(12)14-4-2/h3-7H2,1-2H3,(H2,10,11,13)
• InChI Key: SUUCFIIERPECAD-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)NCCC(=O)OCC
• Molecular Formula: C9H18N2O3
• Molecular Weight: 202.25 g/mol

Description

Synthesis Analysis

The synthesis of ethyl N-[(propylamino)carbonyl]-beta-alaninate and related derivatives typically involves condensation reactions, enzymatic resolution, and hydrolysis steps. For instance, derivatives of beta-(3-pyridyl)-DL-alanine and beta-(3-benzo[b]thienyl)-DL-alanine were synthesized through diethyl acetamidomalonate condensation with arylmethyl halides, followed by partial hydrolysis and decarboxylation (Rao et al., 2009). This method highlights the complexity and versatility of amino acid derivative synthesis.

Molecular Structure Analysis

The molecular structure of amino acid derivatives, including ethyl N-[(propylamino)carbonyl]-beta-alaninate, is characterized by various spectroscopic and crystallographic techniques. The structure of ethyl α-formylaminocinnamate, for example, was elucidated using single crystal X-ray diffraction, showcasing the importance of structural analysis in understanding the properties and reactivity of these compounds (Han et al., 2010).

Chemical Reactions and Properties

Amino acid derivatives undergo a range of chemical reactions, including carbonylation, which is significant for the synthesis of various compounds. The carbonylation synthesis of ethylene, for instance, provides a method for synthesizing propionaldehyde, propionic acid, and propionate, demonstrating the atom economy of this reaction (Jun, 2011). Furthermore, N-acyl-N-alkyl-β-alanines show excellent surfactant properties, illustrating the diverse chemical properties of amino acid derivatives (Ishii et al., 1968).